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Compound of Interest

Compound Name: MOF-74-Ni

Cat. No.: B15791520

Get Quote

A deep dive into the electronic structures of Metal-Organic Frameworks (MOFs) is crucial for

tailoring their application in areas like gas separation, catalysis, and drug delivery. This guide

provides a comparative analysis of the electronic properties of the M-MOF-74 series, where M

represents various metal centers, based on Density Functional Theory (DFT) studies. We

present key quantitative data, detailed experimental protocols, and a visual representation of

the computational workflow to aid researchers in this dynamic field.

The M-MOF-74 series, also known as CPO-27-M, is renowned for its high density of open

metal sites, leading to exceptional performance in various applications. The choice of the metal

cation (M) significantly influences the electronic structure and, consequently, the material's

properties. DFT calculations have emerged as a powerful tool to elucidate these structure-

property relationships at the atomic level.

Comparative Analysis of Electronic Properties
DFT studies have revealed significant variations in the electronic properties of M-MOF-74 with

different metal centers. Key parameters such as band gap energies and the nature of metal-

ligand bonding are summarized below.
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Metal (M)
Calculated Band
Gap (eV)

Magnetic Behavior Key Findings

Mg 1.20 - 1.73 Non-magnetic

Exhibits

semiconducting

properties.[1][2] The

bonds between

magnesium cations

and oxygen atoms are

predominantly ionic.[2]

Mn - -

The bonding between

manganese cations

and oxygen atoms is

primarily ionic.[2][3]

Co - -

Shows predominantly

ionic character in the

bonds between cobalt

cations and oxygen

atoms.[2][3] Unusual

H-bonds have been

identified in Co-MOF-

74.[3]

Ni - Ferromagnetic -

Zn - - -

Ti - Antiferromagnetic

Predicted to be an

efficient adsorbent for

toxic molecules.[4][5]

V - Antiferromagnetic

Predicted to be an

efficient adsorbent for

toxic molecules and

shows potential for

magnetic sensing of

NO2.[4][5]

Cr - Antiferromagnetic -
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Fe - Antiferromagnetic -

Cu - Antiferromagnetic -

Note: A hyphen (-) indicates that the specific quantitative data was not readily available in the

summarized search results. The magnetic behaviors for Ti, V, Cr, Mn, Fe, Co, and Cu are

reported as antiferromagnetic, while Ni-MOF-74 is ferromagnetic.[4][5]

Experimental and Computational Protocols
The presented data is derived from first-principles DFT calculations. A typical computational

methodology involves the following steps:

Structural Optimization: The crystal structure of the M-MOF-74 is optimized to find the lowest

energy configuration. This involves relaxing both the lattice parameters and the atomic

positions until the forces on the atoms are negligible.[1]

Electronic Structure Calculation: Using the optimized geometry, the electronic structure is

calculated. This step yields the band structure and the density of states (DOS), which are

crucial for understanding the electronic properties.

Choice of Functional and Basis Set: The accuracy of DFT calculations is highly dependent

on the choice of the exchange-correlation functional and the basis set. For instance, hybrid

functionals like B3LYP and M06 with a 6-31G* basis set have been employed in some

studies.[1]

DFT+U for Transition Metals: For transition metals with strongly correlated d-electrons, a

Hubbard U correction (DFT+U) is often applied to improve the description of their electronic

states and provide better agreement with experimental bandgaps.[4][5][6]

Computational Workflow for DFT Analysis of M-
MOF-74
The following diagram illustrates the typical workflow for performing DFT calculations on M-

MOF-74 materials.
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Computational workflow for DFT studies of M-MOF-74.
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This guide provides a foundational understanding of the comparative electronic structures of M-

MOF-74 as determined by DFT studies. Researchers can leverage this information to select

appropriate metal centers for specific applications and to guide further computational and

experimental investigations into this versatile class of materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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